Cas no 1789876-29-4 (1-Ethyl-2-(3-fluorophenyl)imidazole)

• Product Name: 1-Ethyl-2-(3-fluorophenyl)imidazole
• CAS No: 1789876-29-4
• MF: C₁₁H₁₁FN₂
• MW: 190.216845750809
• CID: 5253111
• Update Time: 2025-05-23

1-Ethyl-2-(3-fluorophenyl)imidazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-(3-fluorophenyl)-1H-imidazole
• 1-Ethyl-2-(3-fluorophenyl)imidazole

• Inchi： 1S/C11H11FN2/c1-2-14-7-6-13-11(14)9-4-3-5-10(12)8-9/h3-8H,2H2,1H3
• InChI Key： PDWKXUINVVZPGO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=NC=CN1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8

Additional information on 1-Ethyl-2-(3-fluorophenyl)imidazole

Introduction to 1-Ethyl-2-(3-Fluorophenyl)Imidazole (CAS No. 1789876-29-4)

1-Ethyl-2-(3-fluorophenyl)imidazole (CAS No. 1789876-29-4) is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the imidazole family, which is widely recognized for its versatile properties and reactivity. The structure of 1-Ethyl-2-(3-fluorophenyl)imidazole incorporates an imidazole ring substituted with an ethyl group at position 1 and a fluorophenyl group at position 2, introducing unique electronic and steric characteristics that make it valuable in research and development.

The synthesis of 1-Ethyl-2-(3-fluorophenyl)imidazole typically involves multi-step organic reactions, often utilizing coupling agents or transition metal catalysts to achieve the desired substitution patterns. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production. Its structural features, including the electron-withdrawing fluorine atom on the phenyl ring and the electron-donating ethyl group, contribute to its reactivity in various chemical transformations.

One of the most promising applications of 1-Ethyl-2-(3-fluorophenyl)imidazole lies in the field of medicinal chemistry. The compound has been studied as a potential lead molecule for drug discovery due to its ability to interact with biological targets such as enzymes and receptors. Recent research has highlighted its potential as an inhibitor of certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders.

In addition to its medicinal applications, 1-Ethyl-2-(3-fluorophenyl)imidazole has shown promise in materials science. Its ability to form coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Researchers have explored its role as a ligand in metalloporphyrin systems, where it enhances the stability and selectivity of these complexes for specific substrates.

The electronic properties of 1-Ethyl-2-(3-fluorophenyl)imidazole also make it a suitable candidate for use in organic electronics. Its conjugated imidazole ring facilitates electron delocalization, which is advantageous for applications such as light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have demonstrated its potential as a hole transport material in perovskite solar cells, where it contributes to improved charge carrier mobility and device efficiency.

From an environmental perspective, 1-Ethyl-2-(3-fluorophenyl)imidazole has been evaluated for its biodegradability and toxicity profiles. While initial assessments suggest moderate biodegradability under aerobic conditions, further studies are required to fully understand its environmental impact. Regulatory frameworks governing chemical safety are increasingly emphasizing the need for sustainable practices, which could influence the future use and disposal of this compound.

In conclusion, 1-Ethyl-2-(3-fluorophenyl)imidazole (CAS No. 1789876-29-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation. As research continues to uncover new potential uses, this compound is expected to play an increasingly important role in advancing modern science and technology.